Cas no 1843-05-6 (2-Hydroxy-4-(octyloxy)benzophenone)

• Product Name: 2-Hydroxy-4-(octyloxy)benzophenone
• CAS No: 1843-05-6
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• MDL: MFCD00027327
• CID: 42073
• PubChem ID: 87570712
• Update Time: 2025-10-15

2-Hydroxy-4-(octyloxy)benzophenone Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxy-4-(octyloxy)phenyl)(phenyl)methanone
• UV-531
• BP-12
• [2-Hhydroxy-4-(octyloxy)phenyl]phenylmethanone
• 2-HYDROXY-4-N-OCTOXYBENZOPHENONE
• 2-HYDROXY-4-N-OCTYLOXYBENZOPHENONE
• 2-HYDROXY-4-(OCTYLOXYL)-BENZOPHENONE
• CHIMASSORB 81
• Octabenzone
• Benzophenone-12
• 2-Hydroxy-4-Octyloxy Benzophenone
• Ultraviolet absorber UV-531
• Benzophenone UV Absorber
• 2-Hydroxy-4-n-octoybenzophenone
• Ultraviolet absorbent UV-531
• 2-hydroxy-4-(octyloxy)benzophenone (Benzophenone-12)
• BHSORB-531
• 2-Hydroxy-4-(octyloxy)benzophenone
• [2-hydroxy-4-(octyloxy)phenyl]phenylMethanone
• Uvinul? 3008
• 2-hydroxy-4-n-octoxy-benzophenone
• 4-n-octoxy-2-hydroxybenzophenone
• anti-uvp
• benzonoo
• benzophenone-12,octabenzone
• mark1413
• UF 4
• UV 1
• uva1
• Uvinul 3008
• UV-531,BP-12
• 2'-Hydroxy-4'-n-octyloxybenzophenone
• UV-stabilizer
• uf4
• uv1
• UV Absorber UV-531 / BP-12
• Benzon OO
• Cyasorb UV 531
• Sumisorb 130
• Seikalizer E
• 2-Hydroxy-4-octoxybenzophenone
• Rhodialux P
• Zislizer E
• Benzophenone 12
• Advastab 46
• Carstab 700
• Anti-UV P
• Viosorb 130
• Sanduvor 3035
• 2-Hydroxy-4-octyloxybenzophenone
• Aduvex 248
• Uvinul 408
• Uvinul M 408
• 4-(Octyloxy)-2-hydroxybenzophenone
• 2-Hydroxy-4-(n-o
• Ultraviolet Absorbent UV-531(BP-12)
• HY-B1712
• 1ST3451-1000
• Methanone, [2-hydroxy-4-(octyloxy)phenyl]phenyl-
• UVA 1
• 2-Hydroxy-4-oktyloxybenzofenon
• AKOS003382208
• NCGC00258934-01
• Octabenzone [USAN:INN]
• CS-0013713
• 2-hydroxy-4-(octyloxy) benzophenone
• OCTABENZONE [HSDB]
• NCGC00164173-01
• Octabenzone (USAN)
• C21H26O3
• Octabenzon
• MFCD00027327
• CHEBI:135390
• 4(Octyloxy)2hydroxybenzophenone
• DTXCID107441
• NS00005821
• NCGC00164173-02
• (2-hydroxy-4-octoxyphenyl)-phenylmethanone
• OCTABENZONE [USAN]
• (2-Hydroxy-4-(octyloxy)phenyl)phenylmethanone
• UV 531
• 2Hydroxy4(noctyloxy)benzophenone
• 4-(n-Octyloxy)-2-hydroxybenzophenone
• 73P3618V2E
• BIDD:ER0400
• NCGC00164173-04
• DB-065464
• 2-Hydorxy-4-octoxybenzophenone
• Methanone, (2hydroxy4(octyloxy)phenyl)phenyl
• Mark 1413
• D00441
• 4-n-Octyloxy-2-hydroxybenzophenone
• Tox21_201383
• 2-Hydroxy-4-oktyloxybenzofenon [Czech]
• Octabenzonum [INN-Latin]
• BRN 1915198
• DTXSID9027441
• Tox21_300484
• DS-3360
• 4Octoxy2hydroxybenzophenone
• NSC-163400
• Methanone, (2-hydroxy-4-(octyloxy)phenyl)phenyl-
• 2Hydroxy4(octyloxy)benzophenone
• Hostavin ARO 8
• Lowilite 22
• 2Hydroxy4noctyloxybenzophenone
• UNII-73P3618V2E
• Benzophenone, 2-hydroxy-4-(octyloxy)-
• NCGC00164173-06
• 2-hydroxy-4-n-octoxy benzophenone
• Octabenzona [INN-Spanish]
• 2Hydroxy4(noctoxy)benzophenone
• Octabenzonum (INN-Latin)
• 2-Hydroxy-4-(octoxy)benzophenone
• Methanone, 2-hydroxy-4-(octyloxy)phenyl phenyl-
• E80428
• 2Hydroxy4octoxybenzophenone
• SR-01000940552-2
• Biosorb 130
• 2-hydroxy-4-n-octoxybenzo-phenone
• Methanone, {[2-hydroxy-4-(octyloxy)phenyl]phenyl-}
• Specta-srob UV 531
• CAS-1843-05-6
• 4-(Octoxy)-2-hydroxybenzophenone
• 4-Octoxy-2-hydroxybenzophenone
• 2-Benzoyl-5-octyloxyphenol
• UNII73P3618V2E
• OCTABENZONE [MI]
• EINECS 217-421-2
• Octabenzona (INN-Spanish)
• AC-26244
• Spectra-Sorb UV 531
• SCHEMBL27387
• 4nOctyloxy2hydroxybenzophenone
• UV Absorber HOB
• 2-Hydroxy-4-(octyloxy)benzophenone Solution in Acetonitrile, 1000mug/mL
• Tox21_112089_1
• SpectraSorb UV 531
• Octabenzona
• W-107792
• 2-Hydroxy-4-(octyloxy)benzophenon
• 2-Hydroxy-4-(octyloxy)benzophenone, 98%
• OCTABENZONE [INN]
• [2-hydroxy-4-(octyloxy)phenyl](phenyl)methanone
• 2-HYDROXY-4-OCTYLOXY-BENZOPHENONE
• BENZOPHENONE-12 [INCI]
• EC 217-421-2
• 2Hydorxy4octoxybenzophenone
• SMR000112471
• NCGC00164173-05
• NSC163400
• 2Benzoyl5octyloxyphenol
• 2Hydroxy4octyloxybenzophenone
• METHANONE, (2-HYDROXY-4-(OCTYLOXY)PHENYL)PHENYL-(9CI)
• NSC 163400
• H0288
• NCGC00164173-03
• Q7076680
• 2-Hydroxy-4-(n-octoxy)benzophenone
• Benzophenone, 2hydroxy4(octyloxy)
• 1ST3451
• AntiUV P
• Octabenzone;2-Hydroxy-4-n-octoxybenzophenone;2'-Hydroxy-4'-n-octyloxybenzophenone; 2-Hydroxy-4-(octyloxy)benzophenone; [2-Hhydroxy-4-(octyloxy)phenyl]phenylmethanone
• 2-?Hydroxy-?4-?(octyloxy)?benzophenone
• (2-hydroxy-4-octoxy-phenyl)-phenyl-methanone
• UV 1 (ultraviolet absorber)
• HSDB 5858
• MLS004734641
• SR-01000940552
• Tox21_112089
• CHEMBL1977129
• NCGC00254284-01
• 2Hydroxy4(octyloxy)benzophenon
• 2-Hydroxy-4-(octyloxy)benzophenone, 99%
• BENZON 00
• Octabenzonum
• 2-Benzoyl-5-(octyloxy)phenol
• UV 1 (ultroviolet absorber)
• 2Hydroxy4oktyloxybenzofenon
• (2Hydroxy4(octyloxy)phenyl)phenylmethanone
• 2-Hydroxy-4-(n-octyloxy)benzophenone
• 1843-05-6

• MDL： MFCD00027327
• Inchi： 1S/C21H26O3/c1-2-3-4-5-6-10-15-24-18-13-14-19(20(22)16-18)21(23)17-11-8-7-9-12-17/h7-9,11-14,16,22H,2-6,10,15H2,1H3
• InChI Key： QUAMTGJKVDWJEQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC1C=C(O)C(C(C2C=CC=CC=2)=O)=CC=1
• BRN： 1915198

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 6.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Light yellow or white crystalline powder
• Density: 1.160g/cm3
• Melting Point: 47.0 to 51.0 deg-C
• Boiling Point: 424.46°C (rough estimate)
• Flash Point: 102℃
• Refractive Index: 1.6000 (estimate)
• PSA: 46.53000
• LogP: 5.36250
• Merck: 6742
• Solubility: Soluble in acetone, benzene, ethanol, isopropanol, slightly soluble in dichloroethane, insoluble in water.

2-Hydroxy-4-(octyloxy)benzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36; S61; S60
• RTECS：DJ1595000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Material Chemicals High Polymer Materials